Cas no 17781-86-1 (2-(butylamino)benzoic Acid)

2-(Butylamino)benzoic acid is a benzoic acid derivative featuring a butylamino substituent at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile functional groups, which enable further derivatization. The presence of both carboxylic acid and secondary amine moieties allows for applications in coordination chemistry, as well as serving as a building block for amide or ester formation. Its structural properties may also contribute to studies in medicinal chemistry, particularly in the design of bioactive molecules. The compound is typically characterized by moderate solubility in polar organic solvents, facilitating its use in various synthetic protocols.

2-(butylamino)benzoic Acid structure

Product Name:2-(butylamino)benzoic Acid

CAS No:17781-86-1

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD00092305

CID:161969

PubChem ID:205327

Update Time:2025-11-06

2-(butylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,2-(butylamino)-
- 2-(butylamino)benzoic acid
- 2-Butylamino-benzoic acid
- n-butyl-anthranilicaci
- 2-(butylamino)benzoate
- Anthranilic acid, N-butyl-
- BRN 2804362
- N-Butylanthranilic acid
- EN300-04722
- AKOS000275354
- 2-(butylamino)benzoicacid
- SCHEMBL993102
- LS-11797
- DTXSID90170382
- 17781-86-1
- HMS1782F21
- Benzoic acid, 2-(butylamino)-
- 3-14-00-00897 (Beilstein Handbook Reference)
- Z56870802
- J-506276
- MFCD00092305
- STK982081
- DHBHUGJZAZYELM-UHFFFAOYSA-N
- G33852
- 2-(butylamino)benzoic Acid
- MDL： MFCD00092305
- Inchi： 1S/C11H15NO2/c1-2-3-8-12-10-7-5-4-6-9(10)11(13)14/h4-7,12H,2-3,8H2,1H3,(H,13,14)
- InChI Key： DHBHUGJZAZYELM-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1NCCCC)=O

Computed Properties

Exact Mass: 192.10252
Monoisotopic Mass: 193.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 49.3A^2

Experimental Properties

Density: 1.13
Boiling Point: 346.7°Cat760mmHg
Flash Point: 163.5°C
PSA: 52.16

2-(butylamino)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B750835-50mg	2-(butylamino)benzoic Acid	17781-86-1		50mg	$ 50.00	2022-06-06
TRC	B750835-100mg	2-(butylamino)benzoic Acid	17781-86-1		100mg	$ 95.00	2022-06-06
TRC	B750835-500mg	2-(butylamino)benzoic Acid	17781-86-1		500mg	$ 320.00	2022-06-06
Matrix Scientific	194839-0.500g	2-(Butylamino)benzoic acid	17781-86-1		0.500g	$160.00	2023-09-10
Matrix Scientific	194839-5g	2-(Butylamino)benzoic acid	17781-86-1		5g	$700.00	2023-09-10
Matrix Scientific	194839-10g	2-(Butylamino)benzoic acid	17781-86-1		10g	$1200.00	2023-09-10
Aaron	AR002698-50mg	Benzoic acid, 2-(butylamino)-	17781-86-1	95%	50mg	$83.00	2025-01-21
Aaron	AR002698-100mg	Benzoic acid, 2-(butylamino)-	17781-86-1	95%	100mg	$116.00	2025-01-21
Aaron	AR002698-250mg	Benzoic acid, 2-(butylamino)-	17781-86-1	95%	250mg	$152.00	2025-01-21
Aaron	AR002698-500mg	Benzoic acid, 2-(butylamino)-	17781-86-1	95%	500mg	$266.00	2025-01-21

2-(butylamino)benzoic Acid Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Additional information on 2-(butylamino)benzoic Acid

Recent Advances in the Study of 2-(Butylamino)benzoic Acid (CAS: 17781-86-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(butylamino)benzoic acid (CAS: 17781-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(butylamino)benzoic acid as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating cyclooxygenase-2 (COX-2) activity, suggesting its potential as a scaffold for developing next-generation non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity.

In addition to its anti-inflammatory properties, 2-(butylamino)benzoic acid has shown promise in oncology research. A preprint from BioRxiv (2024) reported its ability to inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung adenocarcinoma, while sparing normal cells. These findings position it as a candidate for further preclinical evaluation.

The pharmacokinetic profile of 2-(butylamino)benzoic acid has also been a focus of recent investigations. A collaborative study between academic and industry researchers (2023) employed LC-MS/MS techniques to characterize its metabolic stability and bioavailability in rodent models. The results indicated favorable absorption and distribution properties, though further optimization may be required to enhance its half-life.

From a synthetic chemistry perspective, advancements in green chemistry protocols have improved the yield and purity of 2-(butylamino)benzoic acid. A 2024 Organic Process Research & Development paper detailed a solvent-free mechanochemical synthesis route, reducing environmental impact while maintaining scalability for industrial production.

In conclusion, the growing body of research on 2-(butylamino)benzoic acid (17781-86-1) underscores its multifaceted potential in drug discovery. While challenges remain in optimizing its therapeutic index and delivery, the compound represents a valuable chemical scaffold warranting continued investigation across multiple disease areas.